7-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethoxy}-2-methyl-3-phenyl-4H-chromen-4-one

• IUPAC Name: 7-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethoxy]-2-methyl-3-phenylchromen-4-one
• InChI: InChI=1S/C29H30N2O4/c1-21-28(22-6-4-3-5-7-22)29(32)26-13-12-25(20-27(26)35-21)34-19-18-30-14-16-31(17-15-30)23-8-10-24(33-2)11-9-23/h3-13,20H,14-19H2,1-2H3
• InChI Key: RTTUSZFCQIVOSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCCN3CCN(CC3)C4=CC=C(C=C4)OC)C5=CC=CC=C5
• Molecular Formula: C29H30N2O4
• Molecular Weight: 470.6 g/mol

Description

The compound “7-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethoxy}-2-methyl-3-phenyl-4H-chromen-4-one” is a complex organic molecule. It contains a chromen-4-one core, which is a type of heterocyclic compound, with various functional groups attached.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. A detailed analysis would require advanced computational tools or experimental techniques.

Mechanism of Action

Target of Action

The primary target of this compound is the alpha1-adrenergic receptors (α1-AR) . These receptors are a class of G-protein-coupled receptors (GPCRs) and have been associated with numerous neurodegenerative and psychiatric conditions . They are targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine .

Mode of Action

The compound interacts with its target, the α1-AR, by binding to it. The binding affinity of similar compounds has been found to be in the range from 22 nM to 250 nM . This interaction can lead to changes in the receptor’s activity, which can have downstream effects on various biochemical pathways.

Biochemical Pathways

The α1-ARs are involved in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate . Therefore, the compound’s interaction with these receptors can affect these pathways and their downstream effects.

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) properties of the compound influence its bioavailability. In silico docking and molecular dynamics simulations, along with ADME calculations, have identified promising lead compounds with acceptable pharmacokinetic profiles . .

Result of Action

The molecular and cellular effects of the compound’s action depend on its interaction with the α1-AR and the subsequent changes in the receptor’s activity. These effects can potentially be used for the treatment of various neurological conditions . .